Cas no 51690-50-7 (4-methyl-3-phenylpentanoic acid)

• Product Name: 4-methyl-3-phenylpentanoic acid
• CAS No: 51690-50-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00796472
• CID: 2626085
• PubChem ID: 3249521
• Update Time: 2025-04-21

4-methyl-3-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-phenylpentanoic acid
• Z337709416
• 886-409-2
• CS-0258021
• G22966
• 4-methyl-3-phenylpentanoicacid
• QTSNMZCWXXMRTK-UHFFFAOYSA-N
• BCA69050
• MFCD00796472
• SCHEMBL1234229
• SY185771
• DB-154258
• 4-methyl-3-phenyl-pentanoic Acid
• EN300-68861
• AKOS000277728
• 51690-50-7
• AKOS016352674

• MDL： MFCD00796472
• Inchi： 1S/C12H16O2/c1-9(2)11(8-12(13)14)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,13,14)
• InChI Key： QTSNMZCWXXMRTK-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids